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Compound of Interest

Compound Name: Diethyltoluenediamine

Cat. No.: B1605086

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyltoluenediamine (DETDA) is a sterically hindered aromatic diamine, primarily utilized as
a highly effective chain extender for polyurethane elastomers and a curing agent for epoxy
resins. Commercially, DETDA is typically a mixture of two main isomers: 3,5-diethyltoluene-2,4-
diamine (approximately 75.5-81.0%) and 3,5-diethyltoluene-2,6-diamine (approximately 18.0-
20.0%).[1] Its liquid form, low viscosity, and rapid reaction speed with isocyanates make it
particularly suitable for Reaction Injection Molding (RIM) and Spray Polyurea Elastomer
(SPUA) applications.[2][3] Understanding its physicochemical properties is paramount for
optimizing reaction conditions, ensuring product performance, and maintaining safe handling
protocols.

Core Physicochemical Properties

The key physicochemical parameters of Diethyltoluenediamine are summarized in the table
below. These values are critical for predicting the compound's behavior in various chemical and
physical systems.
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Property Value Units Reference(s)
Identification
CAS Number 68479-98-1 - [4]
Molecular Formula C11HisN:2 - [5]
Molecular Weight 178.27 - 178.28 g/mol [11[3114116]
Physical Properties
Light yellow to amber
Appearance . - [21[3][4]
transparent liquid
Boiling Point 301.4 - 310 °C [41617]
Density 1.013-1.022 g/cm3 at 20°C [1][2][6][8]
Pour Point / Freezing
: -9 °C [11[3][6]
Point
Flash Point >135-161.1 °C [1]12114]16]
0.00106 mmHg at
Vapor Pressure 25°C; 1.33 kPa at mmHg; kPa [6]
165°C
_ _ 280-290 (+10) at
Viscosity mPa:s (cP) [1][3][6]
20°C; 155 at 25°C
Refractive Index 1.581 - [4]
Solubility
Slightly soluble; ~1%
Water Solubility at 20°C; 23 g/L at %; g/L [6][9][10][11]
30°C
) Soluble in alcohol,
Organic Solvent
- ether, acetone, - [1](6]
Solubility
toluene
Chemical Properties
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pKa 4.6 at 20°C [11]

Amine Value 620 - 635 mgKOH/g [2][4]

Experimental Protocols

The accurate determination of physicochemical properties requires standardized experimental
methodologies. While specific internal testing protocols for commercial DETDA are proprietary,
the following outlines standard methods applicable for determining the key parameters of

aromatic amines.

Determination of Boiling Point

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid, and the liquid changes into a vapor.

o Methodology (Distillation Method - ASTM D1078):

o A specified volume of the DETDA sample is placed in a distillation flask connected to a
condenser and a calibrated thermometer.

o The flask is heated at a controlled rate.

o The temperature is recorded when the first drop of condensate falls from the condenser
(initial boiling point) and throughout the distillation range.

o Since boiling point is pressure-dependent, the atmospheric pressure is recorded, and the
observed boiling point is corrected to standard pressure (760 mmHg).

Determination of Density

 Principle: Density is the mass of a substance per unit volume.
e Methodology (Oscillating U-tube Method - ASTM D4052):

o A digital density meter with a U-shaped oscillating tube is calibrated using air and a
reference standard (e.g., pure water).
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o The DETDA sample is introduced into the thermostatted U-tube, ensuring no air bubbles
are present.

o The instrument measures the oscillation period of the tube filled with the sample, which is
directly related to the sample's density.

o The density is displayed digitally, typically at a specified temperature like 20°C.

Determination of Viscosity

 Principle: Viscosity measures a fluid's resistance to flow.
¢ Methodology (Rotational Viscometer - ASTM D2196):
o A spindle of appropriate geometry is attached to a rotational viscometer.

o The DETDA sample is placed in a container, and the temperature is stabilized (e.g., at
20°C or 25°C) using a water bath.

o The spindle is immersed in the liquid and rotated at a known speed.

o The instrument measures the torque required to rotate the spindle, which is proportional to
the viscosity of the fluid. The result is typically reported in centipoise (cP) or mPa:s.

Determination of pKa

 Principle: The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of
a solution. For an amine, it reflects its basicity.

o Methodology (Potentiometric Titration):

o A precise amount of DETDA is dissolved in a suitable solvent (e.g., a water/alcohol
mixture).[12]

o The solution is placed in a thermostatted vessel, and a calibrated pH electrode is
immersed in it.[12]
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o A standardized solution of a strong acid (e.g., 0.1 M HCI) is added in small, precise
increments using a burette.[12]

o The pH of the solution is recorded after each addition of titrant.

o Aftitration curve (pH vs. volume of titrant) is plotted. The pKa corresponds to the pH at the
half-equivalence point, where 50% of the amine has been protonated.[12]

Visualizations: Workflows and Logical Relationships
Physicochemical Characterization Workflow

The following diagram illustrates a standard workflow for the physicochemical profiling of an
industrial chemical like Diethyltoluenediamine.
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Caption: Workflow for Physicochemical Profiling of DETDA.
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Relationship Between Properties and Applications

This diagram illustrates how the key physicochemical properties of DETDA directly inform its
primary industrial applications.
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Caption: How DETDA's properties determine its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ketjen.com [ketjen.com]

¢ 2. haihangchem.com [haihangchem.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1605086?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605086?utm_src=pdf-custom-synthesis
https://www.ketjen.com/sites/default/files/2023-05/Ketjen%20ETHACURE%20Detda.pdf
https://haihangchem.com/products/diethyltoluenediamine-detda-cas-68479-98-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. johnson-fine.com [johnson-fine.com]
4. chinayaruichem.com [chinayaruichem.com]

5. Diethyl toluene diamine | C11H18N2 | CID 3018588 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Diethyl toluene diamine(DETDA) | C11H18N2 | CAS 68479-98-1 [polyaspartic-resin.com]
7. Diethyltoluenediamine, CAS No. 68479-98-1 - iChemical [ichemical.com]

8. johnson-fine.com [johnson-fine.com]

9. Detd | C22H36N4 | CID 24834553 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. DIETHYLTOLUENEDIAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. 68479-98-1 CAS MSDS (Diethyltoluenediamine) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Diethyltoluenediamine (DETDA)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1605086#physicochemical-properties-of-
diethyltoluenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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